Cas no 1227577-72-1 (2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile
• CAS No: 1227577-72-1
• MF: C₁₃H₈ClFN₂
• MW: 246.66742515564
• CID: 4913738
• Update Time: 2025-05-24

2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile
• 2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8ClFN2/c14-13-10(5-6-16)7-11(8-17-13)9-1-3-12(15)4-2-9/h1-4,7-8H,5H2
• InChI Key： AESCCZYFFCZRAV-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=C(C=N1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227577-72-1)

2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227577-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique molecular structure featuring a chloro substituent, a 4-fluorophenyl group, and an acetonitrile moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

The growing interest in 2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The presence of both fluorine and chlorine atoms enhances the compound's binding affinity to target proteins, a feature highly sought after in modern medicinal chemistry. Additionally, its pyridine core contributes to improved metabolic stability, addressing a common challenge in drug development.

In the agrochemical sector, CAS No. 1227577-72-1 is investigated for its utility in designing next-generation pesticides. The 4-fluorophenyl group is known to enhance the lipophilicity of molecules, facilitating better penetration through insect cuticles. This property aligns with the industry's focus on developing environmentally friendly pest control solutions with higher efficacy and lower toxicity. Recent studies highlight its potential in combating resistant pest strains, a pressing concern in global agriculture.

From a synthetic chemistry perspective, the preparation of 2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile involves multi-step reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. These methods are widely discussed in academic literature, reflecting the compound's relevance in advancing synthetic methodologies. Researchers frequently search for optimized protocols to improve yield and purity, underscoring the demand for scalable and sustainable production techniques.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1227577-72-1, ensuring compliance with industry standards. These aspects are particularly important for quality control in large-scale manufacturing, where consistency is paramount.

Emerging trends in green chemistry have also influenced the study of 2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile. Scientists are exploring eco-friendly solvents and catalytic systems to minimize waste and energy consumption during its synthesis. This aligns with broader societal demands for sustainable chemical processes, a topic frequently queried in academic and industrial forums.

In summary, 2-Chloro-5-(4-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227577-72-1) represents a versatile and high-value chemical entity with multifaceted applications. Its structural features and functional groups make it a cornerstone in the design of innovative pharmaceuticals and agrochemicals. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture, while adhering to the principles of sustainability and efficiency.